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Compound Name:
3-Benzyl-4-methylthiazolium

Chloride

CAS No.: 4209-18-1

Cat. No.: B1280024 Get Quote

An In-depth Technical Guide to 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium Chloride

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals on the core chemical properties and applications of 3-Benzyl-5-(2-

hydroxyethyl)-4-methylthiazolium Chloride. The narrative structure is designed to provide not

just data, but actionable insights into its synthesis, reactivity, and handling, grounded in

established scientific principles.

Introduction: A Keystone Catalyst Precursor
3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is a quaternary ammonium salt that

holds a significant position in modern organic synthesis. While possessing modest intrinsic

reactivity, its true value lies in its role as a stable, readily available precatalyst for the in-situ

generation of N-heterocyclic carbenes (NHCs). These NHCs are potent organocatalysts that

mediate a variety of carbon-carbon bond-forming reactions, most notably the Stetter reaction

and the Benzoin condensation.[1] The thiazolium scaffold is fundamental to its function,

providing the necessary electronic and steric properties to facilitate umpolung, or the reversal

of polarity, at an aldehyde's carbonyl carbon. This guide will elucidate the foundational chemical

properties, synthesis, and catalytic utility of this versatile compound.
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Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are paramount

for its effective use in a laboratory setting. This compound is a white, crystalline solid that is

hygroscopic and soluble in water.[2][3][4]

Compound Identification
IUPAC Name: 2-(3-benzyl-4-methyl-1,3-thiazol-3-ium-5-yl)ethanol chloride[5]

CAS Number: 4568-71-2[1][2][3][4][5][6]

Molecular Formula: C₁₃H₁₆ClNOS[2][3][4][5]

Synonyms: Thiazolium, 5-(2-hydroxyethyl)-4-methyl-3-(phenylmethyl)-, chloride; Vitamin B1

analogue[3][4][5]

Core Physicochemical Data
The following table summarizes the key physical and chemical properties critical for

experimental design and execution.

Property Value Source(s)

Molecular Weight 269.79 g/mol [1][4][5]

Appearance White crystalline powder/solid [2][3][7]

Melting Point 142-146 °C [2][7]

Solubility Soluble in water and ethanol [2][3][4][7]

Stability

Stable under recommended

storage conditions;

Hygroscopic and air-sensitive

[2][4]

Purity (Commercial) Typically ≥98% [4]
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The synthesis of 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is typically achieved

through a direct quaternization reaction. The causality is straightforward: the nucleophilic

nitrogen of the thiazole ring attacks the electrophilic benzylic carbon of benzyl chloride,

resulting in the formation of the quaternary thiazolium salt.

Synthetic Workflow Diagram
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Reactant Charging

Reaction Conditions

Product Isolation & Purification

5-(2-hydroxyethyl)-4-methylthiazole

Charge reactants into
20 L reactor

Benzyl Chloride Acetonitrile (Solvent)

Heat to reflux
(~82-85 °C) for 6.5-24h

Stir

Cool to room temperature
to induce precipitation

Reaction complete

Filter the solid product

Wash with cold acetonitrile

Dry under reduced pressure

Final Product:
3-Benzyl-5-(2-hydroxyethyl)
-4-methylthiazolium chloride
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Thiazolium Salt
(Precatalyst)

N-Heterocyclic Carbene
(Active Catalyst)

Deprotonation

Protonated Base
(Et3N-H+)

Base (e.g., Et3N)

Click to download full resolution via product page

Caption: Base-mediated generation of the active NHC catalyst.

This NHC is the key to unlocking "umpolung" chemistry, enabling aldehydes to act as acyl

anion equivalents.

Key Applications
Stetter Reaction: This compound is a classic catalyst for the Stetter reaction, which involves

the conjugate addition of an aldehyde to an α,β-unsaturated compound. [1][8][9]This reaction

is a powerful tool for forming 1,4-dicarbonyl compounds. In a typical procedure, the

thiazolium salt, an aldehyde, an unsaturated acceptor, and a base like triethylamine are

heated in a solvent such as ethanol. [8][9]* Acyloin and Benzoin Condensations: It effectively

catalyzes the dimerization of aldehydes. With aliphatic aldehydes, it facilitates the acyloin

condensation, while with aromatic aldehydes, it mediates the benzoin condensation. [1][4]

Spectral Data Insights
Full spectral characterization is essential for confirming the identity and purity of the compound.

Data is widely available in public databases. [5]

¹H NMR: The proton spectrum (in DMSO-d₆) shows characteristic peaks. The most notable

is the acidic proton at the C2 position, which appears far downfield around 10.44 ppm.

[10]Other key signals include the benzylic protons (~5.90 ppm), the aromatic protons of the

benzyl group (~7.4 ppm), and the methyl group on the thiazolium ring (~2.37 ppm). [10]* ¹³C

NMR, IR, and Mass Spectrometry: These techniques provide further structural confirmation

and are available in databases such as PubChem and SpectraBase. [5]
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Safety, Handling, and Storage
Proper handling is crucial for ensuring laboratory safety and maintaining the integrity of the

compound.

GHS Hazard Classification
The compound is classified with the following hazards based on aggregated data: [3][5]* H315:

Causes skin irritation. [3][5]* H319: Causes serious eye irritation. [5]* H335: May cause

respiratory irritation. [5] The GHS signal word is "Warning". [5]

Recommended Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection. Use in a well-ventilated area or outdoors. [2]* Storage Conditions: Store in a dry,

cool, and well-ventilated place with the container tightly closed. [2][3]The compound is

hygroscopic and air-sensitive; storage away from water, oxidizing agents, and excess heat is

critical to prevent degradation. [2][4]* Incompatibilities: Avoid contact with strong oxidizing

agents, strong acids, and strong bases. [2]

Conclusion
3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is more than just a chemical reagent; it

is an enabling tool for complex organic synthesis. Its utility as a robust, easy-to-handle

precatalyst for generating N-heterocyclic carbenes makes it indispensable for reactions

requiring polarity reversal, such as the Stetter and benzoin reactions. A thorough understanding

of its physicochemical properties, synthetic routes, and handling requirements, as detailed in

this guide, is the foundation for its successful application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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